Cas no 879-08-3 (9-Ethylguanine)

9-Ethylguanine Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-9-ethyl-1,9-dihydro-
• 2-amino-9-ethyl-3H-purin-6-one
• 9-Ethylguanine
• PD017397
• 2-amino-9-ethyl-1H-purin-6-one
• 2-amino-9-ethyl-6,9-dihydro-1H-purin-6-one
• NSC-22755
• SCHEMBL17860490
• NSC22755
• AKOS040755243
• 9H-Purine-6(1H)-one, 2-amino-9-ethyl-
• 879-08-3
• AC-32456
• UNII-A31S01JPR6
• DTXSID40236684
• AKOS006337097
• Guanine, 9-ethyl-
• 9-EtG
• SCHEMBL874736
• A916147
• 9-Athylguanin
• CHEMBL114110
• 2-amino-9-ethyl-1H-purin-6(9H)-one
• E78378
• 2-AMINO-9-ETHYL-1,9-DIHYDRO-6H-PURIN-6-ONE
• W-204000
• 2-Amino-9-ethyl-6-hydroxypurine
• 6H-Purin-6-one, 2-amino-9-ethyl-1,9-dihydro-
• MFCD00057031
• AS-66064
• A31S01JPR6
• 6-Amino-9-ethyl-2-hydroxypurine
• NSC 22755
• FT-0688014
• 6H-Purin-6-one, 2-amino-9-ethyl-1,9-dihydro-(9CI)
• HY-126060
• DB-253680
• CS-0090341
• Guanine, 9-ethyl-(8CI)
• DTXCID70159175
• +Expand

• MDL： MFCD00057031
• InChIKey： WDOYBEPLTCFIRQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H9N5O/c1-2-12-3-9-4-5(12)10-7(8)11-6(4)13/h3H,2H2,1H3,(H3,8,10,11,13)
• SMILES： O=C1NC(N)=NC2=C1N=CN2CC

Computed Properties

• Exact Mass: 179.08071
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.08071
• Heavy Atom Count: 13
• Complexity: 264
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0.5
• Topological Polar Surface Area: 85.3

Experimental Properties

• LogP: 0.30290
• PSA: 89.59000
• Refractive Index: 1.798
• Boiling Point: 486.1°C at 760 mmHg
• Melting Point: N/A℃
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 247.8°C
• Density: 1.68